Cas no 1565853-34-0 (3-{[(9h-Fluoren-9-ylmethoxy)carbonyl]amino}-2-hydroxybenzoic acid)

• Product Name: 3-{[(9h-Fluoren-9-ylmethoxy)carbonyl]amino}-2-hydroxybenzoic acid
• CAS No: 1565853-34-0
• MF: C₂₂H₁₇NO₅
• MW: 375.374086141586
• CID: 5957858
• PubChem ID: 91526662
• Update Time: 2025-07-22

3-{[(9h-Fluoren-9-ylmethoxy)carbonyl]amino}-2-hydroxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{[(9h-fluoren-9-ylmethoxy)carbonyl]amino}-2-hydroxybenzoic acid
• EN300-650302
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-hydroxybenzoic acid
• 1565853-34-0
• 3-{[(9h-Fluoren-9-ylmethoxy)carbonyl]amino}-2-hydroxybenzoic acid

• Inchi： 1S/C22H17NO5/c24-20-17(21(25)26)10-5-11-19(20)23-22(27)28-12-18-15-8-3-1-6-13(15)14-7-2-4-9-16(14)18/h1-11,18,24H,12H2,(H,23,27)(H,25,26)
• InChI Key： SPPCNCFUPYOXIJ-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC=C(C(=O)O)C=1O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 375.11067264g/mol
• Monoisotopic Mass: 375.11067264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 559
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-{[(9h-Fluoren-9-ylmethoxy)carbonyl]amino}-2-hydroxybenzoic acid

Introduction to 3-{[(9H-Fluoren-9-ylmethoxy)carbonyl]amino}-2-hydroxybenzoic acid (CAS No. 1565853-34-0)

3-{[(9H-Fluoren-9-ylmethoxy)carbonyl]amino}-2-hydroxybenzoic acid (CAS No. 1565853-34-0) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, characterized by its complex structure, exhibits promising properties that make it a valuable candidate for various applications, particularly in drug development and biochemical research. The presence of a fluoren-9-ylmethoxy moiety and an amino group at the benzoyl position contributes to its unique reactivity and functionality, which are critical for its role in synthetic chemistry and medicinal applications.

The chemical structure of 3-{[(9H-Fluoren-9-ylmethoxy)carbonyl]amino}-2-hydroxybenzoic acid can be broken down into several key functional groups. The fluoren-9-ylmethoxy part not only enhances the solubility and stability of the compound but also provides a platform for further derivatization, enabling the synthesis of more complex molecules. The carbonyl group at the benzoyl position serves as a reactive site for various chemical transformations, including condensation reactions and peptide coupling. Additionally, the hydroxybenzoic acid backbone imparts acidic properties, making it useful in buffer systems and pH-sensitive applications.

Recent advancements in pharmaceutical research have highlighted the potential of 3-{[(9H-Fluoren-9-ylmethoxy)carbonyl]amino}-2-hydroxybenzoic acid in the development of novel therapeutic agents. Its structural features have been explored in the design of inhibitors targeting various enzymatic pathways involved in diseases such as cancer, inflammation, and metabolic disorders. For instance, studies have demonstrated its efficacy as a precursor in synthesizing protease inhibitors, which are crucial for managing conditions like arthritis and certain types of cancer. The fluoren-9-ylmethoxy moiety has been particularly noted for its ability to enhance binding affinity to biological targets, improving the overall potency of derived compounds.

The compound's utility extends beyond drug development into biochemical research. Its role as an intermediate in peptide synthesis has been well-documented, where it serves as a protecting group for amino acids during coupling reactions. This makes it an indispensable tool in solid-phase peptide synthesis (SPPS), a widely used method for constructing complex peptides and proteins. The hydroxybenzoic acid component also facilitates interactions with metal ions, making it suitable for applications in coordination chemistry and material science.

In terms of synthetic methodologies, 3-{[(9H-Fluoren-9-ylmethoxy)carbonyl]amino}-2-hydroxybenzoic acid has been synthesized through multiple routes, each offering distinct advantages depending on the desired purity and yield. One common approach involves the reaction of fluorenylmethanol with phosgene derivatives followed by amidation with hydroxynicotinic acid derivatives. Alternatively, palladium-catalyzed cross-coupling reactions have been employed to introduce the fluoren-9-ylmethoxy group more efficiently. These synthetic strategies highlight the compound's versatility and adaptability to different chemical frameworks.

The pharmacological significance of 3-{[(9H-Fluoren-9-ylmethoxy)carbonyl]amino}-2-hydroxybenzoic acid has been further underscored by recent clinical trials investigating its derivatives as potential therapeutic agents. For example, researchers have explored its use in developing targeted therapies for solid tumors, where its ability to inhibit key signaling pathways has shown encouraging results in preclinical studies. Additionally, its derivatives have been tested for their anti-inflammatory properties, demonstrating promise in managing chronic inflammatory diseases such as rheumatoid arthritis.

The compound's interaction with biological systems has also been studied from a computational chemistry perspective. Molecular docking simulations have revealed that modifications to the fluoren-9-ylmethoxy group can significantly alter binding affinities to target proteins. This insight has guided the design of more potent analogs with improved pharmacokinetic profiles. Furthermore, quantum mechanical calculations have provided insights into the electronic structure of 3-{[(9H-Fluoren-9-ylmethoxy)carbonyl]amino}-2-hydroxybenzoic acid, aiding in understanding its reactivity and stability under various conditions.

Industrial applications of 3-{[(9H-Fluoren-9-ylmethoxy)carbonyl]amino}-2-hydroxybenzoic acid are also emerging, particularly in the realm of specialty chemicals and advanced materials. Its incorporation into polymer matrices has shown potential benefits in enhancing thermal stability and mechanical strength. Moreover, its role as a chelating agent in metal extraction processes has been explored, offering an environmentally friendly alternative to traditional methods.

Future directions in research on 3-{[(9H-Fluoren-9-ylmethoxy)carbonyl]amino}-2-hydroxybenzoic acid include expanding its applications into nanotechnology and biopharmaceuticals. The development of nanoformulations incorporating this compound could lead to more effective drug delivery systems with improved bioavailability and targeted action. Additionally, its use as a scaffold for designing novel biomaterials may open new avenues in tissue engineering and regenerative medicine.

In conclusion,3-{[(9H-fluorenine methoxycarbonylamino]-2-hydroxynicotinic acid} (CAS No. 1565853- 34 0) represents a multifaceted compound with broad utility across pharmaceuticals, biotechnology, and materials science. Its unique structural features, reactivity, and functional versatility make it a cornerstone in modern chemical research. As advancements continue, the potential applications of this compound are expected to grow, driving innovation in multiple scientific domains.